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Compound of Interest

Compound Name: Tnik-IN-9

Cat. No.: B12365057 Get Quote

Essential Safety and Handling Guide for Tnik-IN-
9
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tnik-IN-9. The following procedures are based on

general laboratory safety protocols and information derived from a similar compound, Tnik-IN-

3, in the absence of a specific Safety Data Sheet (SDS) for Tnik-IN-9. It is imperative to handle

this compound with care in a controlled laboratory environment.

Hazard Identification and Classification
While specific hazard data for Tnik-IN-9 is not available, the safety data for Tnik-IN-3 indicates

potential hazards that should be considered as a precautionary measure.

GHS Hazard Classification (Based on Tnik-IN-3)[1]

Acute Oral Toxicity: Category 4 (Harmful if swallowed)[1]

Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life)[1]

Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects)[1]

Hazard Statements (Based on Tnik-IN-3)[1]
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H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling Tnik-IN-9.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Eyes
Safety goggles with side-

shields

Provides protection against

splashes and airborne

particles. A face shield may be

necessary for procedures with

a high risk of splashing.

Body
Laboratory coat or impervious

clothing

A fully buttoned lab coat

provides a barrier against

accidental spills. For larger

quantities or higher risk

procedures, chemical-resistant

overalls may be appropriate.

Respiratory Suitable respirator

Use in a well-ventilated area. If

dust or aerosols are likely to be

generated, a NIOSH-approved

respirator is recommended.

Ensure proper fit and training

before use.
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Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Tnik-IN-9 and ensuring a

safe laboratory environment.

Storage Recommendations

Form Storage Temperature Additional Information

Powder -20°C

Store in a tightly sealed

container in a cool, well-

ventilated area away from

direct sunlight and ignition

sources.[1]

In Solvent -80°C
Follow the same precautions

as for the powder form.[1]

Safe Handling Workflow

The following diagram outlines the standard procedure for handling Tnik-IN-9 in a laboratory

setting.
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Standard Operating Procedure for Tnik-IN-9 Handling

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet
(or analogous compound data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh/Measure Tnik-IN-9
(Minimize dust/aerosol generation)

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in
Approved Chemical Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Tnik-IN-9 Spill Response Plan

Spill Occurs

Is the spill large or unmanageable?

Evacuate the area
and call emergency services

Yes

Don appropriate PPE
(respirator, gloves, etc.)

No

Report the incident

Contain the spill with
absorbent material

Collect and place in a
sealed waste container

Decontaminate the spill area

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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